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Compound of Interest

Compound Name: 2-(Methylthio)cyclohexanone

Cat. No.: B1599123 Get Quote

In the landscape of chemical research and drug development, the pursuit of innovation must be

intrinsically linked with an unwavering commitment to safety. 2-(Methylthio)cyclohexanone, a

versatile ketone substrate and synthetic intermediate, is a compound of interest in various

organic syntheses.[1][2] Its utility, however, is accompanied by a specific hazard profile that

necessitates a thorough understanding and disciplined handling. This guide is designed for the

discerning researcher, scientist, and drug development professional. It moves beyond mere

procedural lists to instill a culture of safety grounded in scientific rationale. As a senior

application scientist, the aim is not to present a rigid set of rules, but to empower you with the

knowledge to conduct a dynamic risk assessment, understand the causality behind safety

protocols, and implement self-validating systems of protection in your laboratory.

Chapter 1: Compound Identification and Hazard
Classification
A foundational element of safe laboratory practice is the unambiguous identification of the

chemical and its inherent hazards as defined by the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

1.1 Chemical Identity

IUPAC Name: 2-methylsulfanylcyclohexan-1-one[3]

Synonyms: 2-(Methylthio)cyclohexanone[3]
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CAS Number: 52190-35-9[1][3]

Molecular Formula: C₇H₁₂OS[3]

Molecular Weight: 144.23 g/mol [1]

1.2 GHS Classification

2-(Methylthio)cyclohexanone is classified as a hazardous substance. The GHS classification,

aggregated from notifications to the European Chemicals Agency (ECHA), provides a

universally understood language for communicating these hazards.[3]

Hazard Class Category Pictogram Signal Word
Hazard

Statement

Skin

Corrosion/Irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2 GHS07 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity,

Single Exposure

(Respiratory

Tract Irritation)

3 GHS07 Warning

H335: May

cause respiratory

irritation

Source:

PubChem CID

4245199, Sigma-

Aldrich Safety

Information[1][3]

The GHS07 "Exclamation Mark" pictogram is a clear visual warning of its irritant properties.[1]

[2][4] The "Warning" signal word indicates a less severe, but still significant, hazard level.[1][3]
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Understanding the implications of these classifications is the first step in constructing a robust

safety plan.

Chapter 2: Physicochemical Properties and Their
Safety Implications
The physical and chemical properties of a substance dictate its behavior under various

laboratory conditions and are critical for anticipating and mitigating risks.

Property Value Safety Implication

Appearance Liquid
Standard liquid handling

protocols apply.

Boiling Point 45 °C @ 10.1 mmHg (lit.)

Relatively low boiling point

under vacuum suggests it can

volatilize easily during

reduced-pressure operations.

Density 1.069 g/mL at 25 °C (lit.)

Slightly denser than water. In

case of a spill into water, it may

not float, complicating cleanup.

Flash Point 89 °C (192.2 °F) - closed cup

Classified as a Combustible

Liquid (Storage Class 10).[1][2]

[4] While not highly flammable,

it can ignite if heated above its

flash point and exposed to an

ignition source. Vapors can

form explosive mixtures with

air at elevated temperatures.

[5][6]

Refractive Index n20/D 1.508 (lit.)
Useful for identity and purity

confirmation.

Source: Sigma-Aldrich[1][4]
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The key takeaway from these properties is the dual hazard of irritation and combustibility. While

the high flash point means it is not a primary fire risk at ambient temperatures, heating the

substance—for example, during a reaction or distillation—requires stringent control of ignition

sources.[7]

Chapter 3: Proactive Risk Mitigation: The Hierarchy
of Controls
A self-validating safety system relies on a multi-layered approach to risk management. The

hierarchy of controls prioritizes strategies that are inherently more effective and less reliant on

human behavior.
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Hierarchy of Controls for 2-(Methylthio)cyclohexanone

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

If not feasible

Administrative Controls
(e.g., SOPs, Training)

Supplement with

Personal Protective Equipment (PPE)
(Least Effective)

Last line of defense
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1. Verify Hood Function
(Check monitor, airflow indicator)

2. Prepare Workspace
(Place all necessary equipment

and reagents inside)

3. Position Apparatus
(Work at least 6 inches
from the sash opening)

4. Lower the Sash
(Keep as low as practicable

during the experiment)

5. Execute Procedure

6. Clean Up
(Cap all containers, decontaminate

surfaces within the hood)

Click to download full resolution via product page

Caption: A systematic workflow for safe fume hood use.

3.2 Administrative Controls: Standardizing Safe Practices

Administrative controls involve the procedures and policies that reinforce safe behavior.

Protocol: Standard Operating Procedure (SOP) for Handling
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Designation of Area: All work with 2-(Methylthio)cyclohexanone will be conducted in

[Specify Fume Hood Number/Location].

Pre-Use Checklist:

Confirm availability and location of Safety Data Sheet (SDS).

Ensure fume hood is certified and operational.

Verify safety shower and eyewash station are unobstructed.

Assemble all required PPE before handling the chemical.

Handling:

Don appropriate PPE (see Table 3).

Perform all transfers over a tray or secondary containment to catch potential drips.

Keep containers sealed when not in immediate use.

Heating: If heating is required, use a controlled heating source like a heating mantle or water

bath. [8]Prohibit the use of open flames (Bunsen burners) when working with this

combustible liquid. [6][9]5. Waste Disposal: All contaminated materials (pipette tips, gloves,

paper towels) and excess reagent must be disposed of in a designated "Non-halogenated

Organic Liquid Waste" container located in a satellite accumulation area. [8]6. Post-Use:

Decontaminate the work area within the fume hood. Wash hands thoroughly with soap and

water after removing gloves. [10] 3.3 Personal Protective Equipment (PPE): The Final

Defense

PPE is essential but should never be the sole means of protection. It is the last barrier between

the researcher and the chemical. [11]
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing/Trans

ferring (small

quantities)

Chemical
splash
goggles (ANSI
Z87.1 certified)

Nitrile gloves
(ensure
appropriate
thickness and
check for
tears)

Flame-
resistant lab
coat

Not required if
performed
correctly in a
fume hood

Reaction Setup /

Workup

Chemical splash

goggles and a

full-face shield

Nitrile gloves

(consider double-

gloving for

extended

operations)

Flame-resistant

lab coat and

chemical-

resistant apron

Not required if

performed

correctly in a

fume hood. For

potential

exposure above

limits, a

respirator with an

organic vapor

(OV) cartridge is

needed. [1][7]

Large Spill

Cleanup (>100

mL)

Chemical splash

goggles and a

full-face shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

apron over lab

coat

Air-purifying

respirator with

organic vapor

(OV) cartridges

Source: Combined recommendations from various safety data sheets and laboratory safety

guides. [1][8][9][10]

Causality & Expertise:

Goggles vs. Safety Glasses: Standard safety glasses do not protect against splashes from

the sides, top, or bottom. Chemical splash goggles form a seal around the eyes, providing

comprehensive protection against the serious eye irritation (H319) hazard. [3][9] * Nitrile

Gloves: Nitrile provides good resistance to a wide range of organic compounds. Latex

gloves are not recommended as they can be degraded by many organic solvents.
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[11]Always check the manufacturer's glove compatibility chart for specific breakthrough

times.

Chapter 4: Emergency Response Protocols
Preparedness is paramount. A clear, logical, and rehearsed emergency plan can significantly

reduce the severity of an incident.

4.1 First Aid Measures

Immediate and correct first aid is crucial to mitigate the irritant effects of the compound.

Skin Exposure (H315): Immediately flush the affected skin with copious amounts of water for

at least 15 minutes while removing contaminated clothing and shoes. [10]If irritation

develops or persists, seek medical attention. [12]The rationale for extensive flushing is to

physically remove the chemical and dilute any remaining residue to sub-irritating levels.

Eye Exposure (H319): Immediately flush eyes with a gentle but steady stream of water for at

least 15 minutes, holding the eyelids open. [10][12]Remove contact lenses if present and

easy to do. [12]Seek immediate medical attention regardless of the perceived severity.

[12]The sensitive tissues of the eye are highly susceptible to damage, and prompt medical

evaluation is non-negotiable.

Inhalation (H335): Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. [12]If the person feels unwell or experiences respiratory distress,

seek immediate medical attention. [12]* Ingestion: Do NOT induce vomiting. Rinse the mouth

with water. [12]Seek immediate medical attention. [12] 4.2 Spill Response

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large (>100 mL) or in a

poorly ventilated space, evacuate the lab.

Control Vapors: Ensure fume hoods are operational to help ventilate the area.

Containment: For liquid spills, absorb with an inert, non-combustible material such as

vermiculite, sand, or a commercial sorbent pad. [6][10]Do not use paper towels, which are

combustible.
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Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled,

sealable container for hazardous waste disposal. [6]5. Decontaminate: Clean the spill area

with a suitable solvent, followed by soap and water. Dispose of all cleaning materials as

hazardous waste.

Skin Response Eye Response

Chemical Splash Occurs

On Skin/Clothing In Eyes

Remove Contaminated Clothing Flush with eyewash for 15+ minutes

Flush with water for 15+ minutes

Seek medical attention if irritation persists

IMMEDIATELY seek medical attention

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical splash.

Chapter 5: Storage and Disposal
Proper storage and disposal are essential for preventing accidents and ensuring environmental

compliance.

5.1 Storage Protocol
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Container: Store in a tightly sealed, properly labeled container. [5][12]* Location: Keep in a

cool, dry, and well-ventilated area designated for chemical storage. [7][12]A flammable

storage cabinet is recommended. [8]* Compatibility: Store away from incompatible materials,

especially strong oxidizing agents, strong bases, and strong reducing agents, to prevent

hazardous reactions. [7][12]* Ignition Sources: The storage area must be free of heat,

sparks, and open flames. [7][12] 5.2 Waste Disposal

Segregation: 2-(Methylthio)cyclohexanone waste is classified as non-halogenated organic

waste. It must be collected in a dedicated, clearly labeled hazardous waste container. [8]*

Procedure: Never dispose of this chemical down the drain. [8]All contaminated disposable

items (gloves, wipes, etc.) must also be placed in the solid hazardous waste stream.

Compliance: Follow all institutional, local, and national regulations for hazardous waste

disposal. [13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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